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Compound of Interest

Compound Name: 3-Butoxybenzaldehyde

Cat. No.: B1271400

Abstract

These application notes provide a comprehensive technical guide for researchers, perfumers,
and formulation scientists on the use of 3-Butoxybenzaldehyde (CAS No. 30609-20-2) as a
novel ingredient in fragrance compositions. This document outlines the material's
physicochemical properties, predicted olfactory profile based on structural analysis, and
detailed protocols for its evaluation, incorporation, and stability testing. While public domain
organoleptic data is limited, this guide establishes a foundational framework for exploring its
potential as a modifier in various fragrance families, leveraging established principles of
perfumery and chemical analysis.

Introduction to 3-Butoxybenzaldehyde

3-Butoxybenzaldehyde is an aromatic aldehyde characterized by a benzaldehyde core with a
butoxy group substituted at the meta-position. This structure suggests a unique olfactory
contribution, combining the characteristic almond, cherry-like facets of benzaldehyde with
potential nuances introduced by the butoxy chain. Its mention in patent literature for pro-
perfume compositions that release 3-Butoxybenzaldehyde confirms its relevance and utility
within the fragrance industry[1]. As a member of the aromatic aldehyde family, it holds potential
for use in a wide array of fragrance applications, from fine perfumery to personal care and
home fragrance products. Understanding its properties is the first step toward unlocking its
creative and functional potential.
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Butoxybenzaldehyde is

essential for its effective handling, solubilization, and prediction of its behavior in a fragrance

matrix.
Property Value Reference
Chemical Name 3-Butoxybenzaldehyde [2]

Benzaldehyde, 3-butoxy-; 3-n-

Synonyms [2]
Butoxybenzaldehyde

CAS Number 30609-20-2 [2]

Molecular Formula C11H1402 [2]

Molecular Weight 178.23 g/mol [2]
Predicted: Colorless to pale

Appearance L
yellow liquid

Boiling Point Predicted: 280.6 = 13.0 °C

Density Predicted: 1.020 + 0.06 g/cm3
Predicted to be soluble in

Solubility ethanol and other common

fragrance solvents.

Olfactory Profile and Characterization
Predicted Olfactory Profile

Direct, published sensory data for 3-Butoxybenzaldehyde is not widely available. However,

based on its chemical structure as a substituted benzaldehyde, a predictive olfactory profile

can be constructed. This serves as a foundational hypothesis for sensory evaluation.

o Core Character: The benzaldehyde moiety strongly suggests a primary scent profile that is

sweet, almond-like, with distinct cherry facets. This is the foundational note expected from

the molecule.
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« Influence of the Butoxy Group: The C4 ether chain at the meta-position is expected to modify
the core benzaldehyde character in several ways:

o Waxy/Fruity Nuances: It may introduce subtle waxy or fatty undertones, adding body and
richness to the scent.

o Reduced Sharpness: The butoxy group could soften the sharp, almost medicinal top notes
sometimes associated with pure benzaldehyde, leading to a smoother, more rounded
profile.

o Increased Tenacity: The higher molecular weight compared to benzaldehyde (178.23
g/mol vs. 106.12 g/mol ) suggests a lower volatility and therefore, greater tenacity. It is
likely to perform as a middle note, bridging the top and base of a fragrance.

Predicted Odor Descriptors Rationale

Sweet, Almond, Cherry Derived from the core benzaldehyde structure.

) ) Common characteristic of aromatic aldehydes
Powdery, Heliotrope-like ]
used in floral accords.

] ] Potential contribution from the butoxy side
Waxy, Slightly Fruity hai
chain.

Workflow for Olfactory Evaluation

The following diagram outlines the systematic process for the sensory evaluation of a new
fragrance raw material like 3-Butoxybenzaldehyde.
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Caption: Systematic workflow for sensory analysis of 3-Butoxybenzaldehyde.

Application in Fragrance Formulation
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Rationale for Use

3-Butoxybenzaldehyde is proposed as a versatile modifier. Its predicted sweet, almond-cherry
character makes it suitable for various fragrance families:

o Floral Accords: To impart a powdery, sweet, heliotrope-like nuance to white floral (jasmine,
tuberose) or spicy floral (carnation) compositions.

o Gourmand & Oriental Fragrances: To enhance sweetness and add a sophisticated,
marzipan-like complexity, blending well with vanilla, coumarin, and spices.

» Fruity Compositions: To provide a rich, cooked-cherry or stone-fruit background note, adding
depth to more volatile fruity top notes.

Protocol for Experimental Blending

This protocol details a step-by-step method for assessing the impact of 3-
Butoxybenzaldehyde in a simple floral accord.

Objective: To evaluate the effect of 3-Butoxybenzaldehyde on a foundational floral fragrance.

Materials:

3-Butoxybenzaldehyde (10% solution in ethanol)

Standard fragrance ingredients (e.g., Linalool, Hedione®, Phenyl Ethyl Alcohol, Benzyl
Acetate)

Perfumery solvent (e.g., Ethanol, Di-propylene glycol)

Glass vials, pipettes, and a precision digital scale
Procedure:

» Create a Control Accord: Formulate a simple floral base.
o Phenyl Ethyl Alcohol: 40 parts

o Hedione®: 30 parts
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o Linalool: 20 parts
o Benzyl Acetate: 10 parts

o Total: 100 parts

o Create Test Accords: Prepare three variations by adding 3-Butoxybenzaldehyde at different
levels. The additions are made by substituting a portion of the solvent or a main component.
For this example, we add on top of the 100 parts.

o TestAccord 1 (Low): 100 parts Control Accord + 1 part 3-Butoxybenzaldehyde (10%
soln.)

o Test Accord 2 (Medium): 100 parts Control Accord + 5 parts 3-Butoxybenzaldehyde (10%
soln.)

o Test Accord 3 (High): 100 parts Control Accord + 10 parts 3-Butoxybenzaldehyde (10%
soln.)

e Maceration: Allow all accords (Control and Tests) to mature for a minimum of 48 hours in a
cool, dark place.

o Evaluation:
o Dip smelling strips into each accord.

o Conduct a blind comparison between the control and each test accord at regular intervals
(initial, 15 min, 1 hr, 4 hr).

o A panel of evaluators should note any differences in sweetness, powderiness, fruitiness,
and overall character.

Stability and Performance

The stability of a fragrance ingredient is critical for its successful use in commercial products.
Aldehydes, in particular, can be susceptible to oxidation.

Protocol for Accelerated Stability Testing
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Objective: To assess the stability of 3-Butoxybenzaldehyde in a finished product base (e.g.,
an Eau de Toilette).

Materials:

Test fragrance oil containing a known percentage of 3-Butoxybenzaldehyde (e.g., 0.5% in
the final product).

e Product base (e.g., 80% ethanol/20% deionized water).
o Control sample (product base without fragrance).

o Test sample (product base with fragrance oil).

o Clear and amber glass containers.

 Stability oven (set to 40°C).

e UV light chamber.

Procedure:

o Sample Preparation: Prepare the test and control samples. Fill both clear and amber glass
containers to simulate different packaging conditions.

« Initial Analysis: Reserve a portion of each sample as a reference (stored at room
temperature in the dark). Record the initial odor, color, and clarity.

» Accelerated Aging:

o Thermal Stability: Place one set of samples in the stability oven at 40°C for a period of 4 to
12 weeks.

o Light Stability: Place a second set of samples (in clear glass) in a UV light chamber,
exposing them to controlled cycles of UV light.

« Evaluation: At weekly intervals, remove samples from the oven and UV chamber. Allow them
to return to room temperature. Compare them against the reference sample for:
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o Olfactory Changes: Note any deviation from the original scent profile, such as weakening,
souring, or the appearance of off-notes.

o Physical Changes: Observe any changes in color (discoloration) or clarity (precipitation).

o Chemical Analysis (Optional): Use Gas Chromatography-Mass Spectrometry (GC-MS) to
guantify the concentration of 3-Butoxybenzaldehyde and identify potential degradation
products.

Stability Workflow Diagram
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Caption: Workflow for accelerated stability testing of formulations.
Safety and Regulatory Considerations
Adherence to safety and regulatory standards is mandatory in fragrance development.

e Hazard Profile: 3-Butoxybenzaldehyde is classified with the following hazards:

o

H302: Harmful if swallowed.[2]

[¢]

H312: Harmful in contact with skin.[2]

[¢]

H315: Causes skin irritation.[2]

o

H319: Causes serious eye irritation.[2]

o

H332: Harmful if inhaled.[2]

o Handling Precautions: Use in a well-ventilated area. Appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves and safety goggles, should be worn
during handling of the neat material.

o Regulatory Status: Formulators must ensure that the final concentration of 3-
Butoxybenzaldehyde complies with the standards set by the International Fragrance
Association (IFRA) and regional regulatory bodies. While a specific IFRA standard for this
molecule may not be publicly listed, a Quantitative Risk Assessment (QRA) should be
performed to determine safe use levels, particularly concerning skin sensitization.

Conclusion

3-Butoxybenzaldehyde presents an intriguing opportunity for fragrance creation. Its predicted
olfactory profile of a sweet, almond-cherry character, modified by waxy and fruity undertones,
positions it as a valuable modifier for floral, gourmand, and fruity fragrances. Its higher
molecular weight suggests good tenacity, making it a potential cornerstone for complex middle-
note accords. The protocols outlined in this document provide a robust framework for its
systematic evaluation, from initial sensory analysis to stability in finished products. Rigorous
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testing by perfumers and formulation scientists will be key to fully elucidating its character and
unlocking its potential in the art and science of perfumery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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